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Compound of Interest

Compound Name: Apronal

Cat. No.: B1667573

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the disposal of
Apronal (CAS 528-92-7), a hypnotic/sedative drug. Adherence to these procedures is critical
due to the compound's hazardous nature and potential for adverse health effects.

Essential Safety and Handling Information

Apronal, also known as allylisopropylacetylurea, is a solid substance that is harmful if
swallowed[1]. It has been withdrawn from clinical use in many countries due to dangerous side
effects[2][3]. Therefore, all handling and disposal procedures must be conducted with strict
adherence to safety protocols.

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves are required.

o Eye Protection: Safety glasses or goggles are mandatory.
o Lab Coat: A standard laboratory coat must be worn.

Quantitative Data on Apronal

The following table summarizes the key quantitative data available for Apronal, which is crucial
for handling and storage.
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Property Value

DMSO: 20 mg/mL[4][5], 150 mg/mL (with
ultrasonic)[6], 37 mg/mL[7] DMF: 20 mg/mL[4]

Solubility [5] Ethanol: 5 mg/mL[4][5], 18 mg/mL][7] Water:
Insoluble[7] DMSO:PBS (pH 7.2) (1:4): 0.20
mg/mL[4][5]

Storage Stability > 4 years at -20°C[5]

Disposal Procedures for Apronal Waste

As no specific experimental protocols for the degradation or neutralization of Apronal are
readily available in the scientific literature, a conservative approach based on established best
practices for chemical waste disposal is required. The primary principle is to manage Apronal
as a hazardous chemical waste.

Step-by-Step Disposal Protocol:

o Segregation: All waste containing Apronal, including contaminated labware, unused
solutions, and solid material, must be segregated from general laboratory trash.

o Waste Collection:

o Solid Waste: Collect solid Apronal waste in a clearly labeled, sealed container designated
for hazardous chemical waste.

o Liquid Waste: Solutions of Apronal in organic solvents (e.g., DMSO, DMF, ethanol) should
be collected in a separate, compatible, and clearly labeled hazardous waste container. Do
not mix with aqueous waste.

» Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full
chemical name "Apronal (Allylisopropylacetylurea),” and the primary hazards (e.g., "Toxic,"
"Harmful if Swallowed").

o Storage: Store the sealed hazardous waste containers in a designated, well-ventilated, and
secure area, away from incompatible materials, until collection by a licensed hazardous
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waste disposal company.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste contractor.

Incineration at a permitted hazardous waste facility is the recommended final disposal
method for this type of compound.

Experimental Workflow for Apronal Disposal

The following diagram illustrates the logical workflow for the proper disposal of Apronal waste
in a laboratory setting.
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Caption: Logical workflow for the safe disposal of Apronal waste.
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Disclaimer: The information provided in this guide is intended for trained laboratory personnel.
Always consult your institution's specific safety and waste disposal guidelines and the Safety
Data Sheet (SDS) for Apronal before handling or disposing of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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